Cas no 871478-30-7 (4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butanoic acid
• CAS No: 871478-30-7
• MF: C₈H₉F₃N₂O₃
• MW: 238.163872480392
• MDL: MFCD07348695
• CID: 4663348
• Update Time: 2025-06-08

4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-TRIFLUORO-3-HYDROXY-3-(1-METHYL-1H-IMIDAZOL-2-YL)BUTANOIC ACID
• 1H-Imidazole-2-propanoic acid, β-hydroxy-1-methyl-β-(trifluoromethyl)-
• 4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butanoic acid

• MDL： MFCD07348695
• Inchi： 1S/C8H9F3N2O3/c1-13-3-2-12-6(13)7(16,4-5(14)15)8(9,10)11/h2-3,16H,4H2,1H3,(H,14,15)
• InChI Key： KCIGUBFLIUQBEZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(O)(C1N(C)C=CN=1)C(F)(F)F

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 186-188 °C
• Boiling Point: 416.6±45.0 °C at 760 mmHg
• Flash Point: 205.8±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butanoic acid

Comprehensive Overview of 4,4,4-Trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butanoic Acid (CAS No. 871478-30-7)

4,4,4-Trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butanoic acid (CAS No. 871478-30-7) is a fluorinated organic compound featuring a unique combination of a trifluoromethyl group, a hydroxy moiety, and a 1-methyl-1H-imidazole ring. This structure endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. Its molecular formula, C₈H₉F₃N₂O₃, highlights its potential as a building block for bioactive molecules.

The compound’s trifluoromethyl group is a key feature, as fluorinated compounds are increasingly sought after in drug discovery due to their enhanced metabolic stability and lipophilicity. Researchers often explore derivatives of 4,4,4-trifluoro-3-hydroxybutanoic acid for applications in enzyme inhibition and prodrug design. Recent studies have linked similar fluorinated structures to anti-inflammatory and antimicrobial activities, aligning with the growing demand for novel therapeutic agents.

In the context of green chemistry, the synthesis of 4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butanoic acid has garnered attention. Sustainable methods, such as catalytic fluorination or biocatalysis, are being investigated to reduce environmental impact. This aligns with the broader trend of optimizing fluorine incorporation in organic molecules while minimizing waste—a topic frequently searched in academic and industrial forums.

The imidazole moiety in this compound is another critical aspect, as imidazole derivatives are prevalent in heterocyclic chemistry and medicinal chemistry. Imidazole-containing compounds are known for their roles in enzyme inhibition (e.g., histamine receptors) and metal coordination, which are hot topics in drug development. Users often search for "imidazole-based drugs" or "fluorinated imidazole derivatives," reflecting the compound’s relevance.

Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing 871478-30-7. These methods verify the compound’s purity and structural integrity, which are crucial for reproducibility in research. Discussions on platforms like ResearchGate often highlight challenges in synthesizing and analyzing such fluorinated heterocycles, making this a valuable area for technical discourse.

From a commercial perspective, 4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butanoic acid is cataloged by specialty chemical suppliers, catering to pharmaceutical and agrochemical R&D. Its price and availability fluctuate based on demand for fluorine-containing intermediates, a niche yet expanding market. Searches for "buy fluorinated building blocks" or "CAS 871478-30-7 supplier" are common among procurement specialists.

In summary, 4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butanoic acid represents a versatile scaffold with applications spanning drug discovery and material science. Its structural features align with contemporary trends in fluorine chemistry and heterocyclic synthesis, ensuring its continued relevance in scientific and industrial communities.